Cas no 55450-48-1 (11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro-)
55450-48-1 structure
Product Name:11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro-
CAS No:55450-48-1
MF:C12H16N2O
MW:204.268242835999
CID:351866
Update Time:2024-01-28
11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro- Chemical and Physical Properties
Names and Identifiers
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- 11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro-
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- Inchi: 1S/C12H16N2O/c15-12-9-5-1-2-6-10(9)13-11-7-3-4-8-14(11)12/h1-8H2
- InChI Key: QXWQPROQZDHELH-UHFFFAOYSA-N
- SMILES: N1C2=C(CCCC2)C(=O)N2CCCCC=12
Computed Properties
- Exact Mass: 204.12638
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Melting Point: 168-170 °C(Solv: acetone (67-64-1); hexane (110-54-3))
- Boiling Point: 346.8±25.0 °C(Predicted)
- PSA: 32.67
- pka: 3.70±0.20(Predicted)
11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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